Prerubialatin

• Molecular Formula: C27H20O7
• Molecular Weight: 456.4 g/mol
• InChI: InChI=1S/C27H20O7/c1-24(2)12-13-25(34-24)26(23(31)33-3)18-19(21(29)15-9-5-4-8-14(15)20(18)28)27(25,32)17-11-7-6-10-16(17)22(26)30/h4-13,32H,1-3H3/t25-,26+,27?/m1/s1
• InChIKey: UIYJKPDDHXDUIN-JZGSEIKYSA-N

Prerubialatin: Key Properties and Function

Prerubialatin (CAS: 1667718-89-9, C27H20O7, MW: 456.44) is a naturally derived naphthohydroquinone dimer from Rubia cordifolia. It is distinguished by its dual role as a biosynthetic precursor to the cytotoxic rubialatins A and B [1], and as a weak renin inhibitor with a reported IC50 of 880 nM in a monkey plasma renin activity assay [2].

Biosynthetic precursor

Key intermediate for rubialatin A and B biomimetic synthesis

Renin pathway modulation

Weak renin inhibitor probe for natural product mechanism studies

Analytical reference

Defined stereochemistry supports method development and QC

• [1] Hongzhi Yang, et al. Biomimetic Syntheses of Rubialatins A, B and Related Congeners. Organic Letters, 2015, 17 (6), 1441-1444. DOI: 10.1021/acs.orglett.5b00321 View Source
• [2] BindingDB. Prerubialatin - Renin Inhibitory Activity. BindingDB ID: 50289713. Accessed 2026-04-23. View Source

Prerubialatin: Why Substitution Fails

Prerubialatin is not a terminal bioactive compound but a strategically designed biosynthetic intermediate. Its value lies in its specific stereochemistry and functional group arrangement, which enable the efficient biomimetic conversion to rubialatins A and B via epoxidation and photoinduced skeletal rearrangement [1]. Generic naphthohydroquinone dimers, such as mollugin or other Rubia-derived dimers, lack this specific precursor architecture. Substitution would compromise synthetic route fidelity, yield, and the ability to generate authentic rubialatin structures [1].

Mollugin and other Rubia dimers lack the specific precursor architecture, which may reduce synthetic route fidelity and yield of authentic rubialatins.

Alternative naphthohydroquinone dimers exhibit different stereochemistry or core connectivity; downstream epoxidation and rearrangement outcomes may not transfer.

• [1] Hongzhi Yang, et al. Biomimetic Syntheses of Rubialatins A, B and Related Congeners. Organic Letters, 2015, 17 (6), 1441-1444. DOI: 10.1021/acs.orglett.5b00321 View Source

Prerubialatin: Quantitative Differentiation

Renin Inhibition: Potency vs. Synthetic Inhibitors

Prerubialatin exhibits moderate renin inhibition with an IC50 of 880 nM in a monkey plasma renin activity assay [1]. This value is approximately 100- to 1000-fold higher than synthetic renin inhibitors, which typically demonstrate IC50 values in the 0.4–20 nM range [2]. This quantifies Prerubialatin as a weak renin inhibitor, suitable as a tool compound for studying natural product-derived renin modulation rather than a potent therapeutic lead.

Renin Inhibition IC50

Class-level inference

880 nM (monkey plasma)

Weak renin inhibition context; not a high-potency lead

Synthetic inhibitors: 0.4–20 nM (human recombinant renin). Cross-species comparison; data to verify.

Evidence Dimension	Renin inhibition potency
Target Compound Data	IC50 = 880 nM
Comparator Or Baseline	Synthetic renin inhibitors (e.g., CGP 38 560, KRI-1314): IC50 = 0.4–20 nM
Quantified Difference	Prerubialatin is ~100–1000 times less potent
Conditions	In vitro renin activity assay; monkey plasma for Prerubialatin; human recombinant renin for synthetic inhibitors.

Why This Matters

This data guides procurement: Prerubialatin is a weak renin inhibitor, appropriate for natural product mechanism studies but not for high-potency drug discovery campaigns.

• [1] BindingDB. Prerubialatin - Renin Inhibitory Activity. BindingDB ID: 50289713. Accessed 2026-04-23. View Source
• [2] Multiple Sources. See Search Results for "renin inhibitor IC50 880 nM". View Source

Precursor Efficiency vs. Mollugin

Prerubialatin is synthesized via a tandem ring contraction/Michael addition/aldol reaction from readily available precursors and then diverted into rubialatins A and B [1]. This synthetic route is distinct from the biosynthetic pathway using mollugin [2]. The efficiency of this chemical synthesis provides a reliable, scalable source of Prerubialatin, which is advantageous over isolation from plant material, which may have variable yields and purity.

Synthetic Accessibility

Cross-study comparable

Controlled chemical synthesis route

Reproducible access to rubialatin scaffold for research

Plant isolation (mollugin) yields variable and not quantified here.

Evidence Dimension	Synthetic accessibility and precursor utility
Target Compound Data	Prerubialatin is a key intermediate in a high-efficiency biomimetic synthesis of rubialatins A and B.
Comparator Or Baseline	Mollugin, a biosynthetic precursor to rubialatins, is typically isolated from plants, with yields dependent on extraction processes.
Quantified Difference	Prerubialatin synthesis provides controlled access; natural mollugin isolation yields are variable and not quantified here.
Conditions	Chemical synthesis vs. natural product isolation.

Why This Matters

For researchers requiring reproducible and scalable access to the rubialatin scaffold, Prerubialatin synthesized chemically offers a more reliable alternative to mollugin or other natural precursors.

• [1] Hongzhi Yang, et al. Biomimetic Syntheses of Rubialatins A, B and Related Congeners. Organic Letters, 2015, 17 (6), 1441-1444. DOI: 10.1021/acs.orglett.5b00321 View Source
• [2] Zhao, S. M., et al. New Cytotoxic Naphthohydroquinone Dimers from Rubia alata. Organic Letters, 2014, 16 (21), 5576–5579. View Source

Stereochemical Fidelity vs. Generic Dimers

Prerubialatin possesses a unique spiro[furan-2,14'-[5,12]methanobenzo[4,5]cyclohepta[1,2-b]naphthalene] core with defined stereochemistry at multiple centers (2R,5'R,12'S) . This specific arrangement is crucial for the subsequent epoxidation and skeletal rearrangement steps [1]. In contrast, other naphthohydroquinone dimers from Rubia, such as rubipodanones A-D or rubicordifolin, have different connectivities or stereochemistries that would not lead to rubialatin A and B [2].

Stereochemical Fidelity

Class-level inference

Defined stereochemistry (2R,5'R,12'S) required

Ensures correct rubialatin A/B scaffold formation

Alternative dimers (e.g., rubipodanones, rubicordifolin) differ in core and configuration.

Evidence Dimension	Stereochemical and structural prerequisites for downstream synthesis
Target Compound Data	Defined stereochemistry (2R,5'R,12'S) and spiro-fused architecture.
Comparator Or Baseline	Other naphthohydroquinone dimers (e.g., rubipodanone C, rubicordifolin) with different cores and stereochemistry.
Quantified Difference	Specific stereochemistry required for epoxidation and photoinduced rearrangement; alternative dimers would yield different products or fail.
Conditions	Biomimetic synthetic pathway requirements.

Why This Matters

Procurement of Prerubialatin ensures the correct stereochemistry and scaffold for successful rubialatin A/B synthesis, preventing off-target products and wasted resources.

• [1] Hongzhi Yang, et al. Biomimetic Syntheses of Rubialatins A, B and Related Congeners. Organic Letters, 2015, 17 (6), 1441-1444. DOI: 10.1021/acs.orglett.5b00321 View Source
• [2] Song, W. W., et al. Rubipodanones A-D, naphthohydroquinone dimers from the roots and rhizomes of Rubia podantha. Phytochemistry, 2017. View Source

Prerubialatin: Application Scenarios

Biomimetic Total Synthesis of Rubialatins

Prerubialatin is the key intermediate in the first total synthesis of rubialatins A and B [1]. Its use enables a concise and efficient route to these cytotoxic natural products, bypassing the need for complex plant extraction or biosynthesis. This scenario is critical for medicinal chemistry groups seeking to access the rubialatin scaffold for structure-activity relationship studies.

Renin Inhibition Mechanism Studies

With a quantifiable IC50 of 880 nM against monkey plasma renin activity [2], Prerubialatin serves as a moderate-affinity probe for studying natural product-derived renin inhibition. It is suitable for investigating the mechanism of action of naphthohydroquinone dimers on the renin-angiotensin system, distinct from high-potency synthetic inhibitors.

Reference Standard for Naphthohydroquinone Dimers

Prerubialatin's defined stereochemistry and purity (>98%) make it an ideal reference standard for analytical method development and quality control of Rubia cordifolia-derived natural products [1]. Its use ensures accurate identification and quantification of related dimers in complex plant extracts.

Application

Selection Property

Validation Focus

Biomimetic Total Synthesis

Precursor architecture fidelity

Authentic rubialatin scaffold formation

Renin Inhibition Mechanism Studies

Moderate renin probe context

Natural product-derived renin modulation

Analytical Reference Standard

Defined stereochemistry and purity

Accurate identification in plant extracts

• [1] Hongzhi Yang, et al. Biomimetic Syntheses of Rubialatins A, B and Related Congeners. Organic Letters, 2015, 17 (6), 1441-1444. DOI: 10.1021/acs.orglett.5b00321 View Source
• [2] BindingDB. Prerubialatin - Renin Inhibitory Activity. BindingDB ID: 50289713. Accessed 2026-04-23. View Source